Cas no 796857-60-8 (3-amino-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-amino-5-(trifluoromethyl)phenylboronic acid
• CAS No: 796857-60-8
• MF: C₇H₇BF₃NO₂
• MW: 204.942192316055
• MDL: MFCD10697428
• CID: 1798299
• PubChem ID: 17980604
• Update Time: 2025-10-29

3-amino-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [3-AMINO-5-(TRIFLUOROMETHYL)PHENYL]BORONIC ACID
• 3-amino-5-(trifluoromethyl)phenylboronic acid
• AB59587
• EN300-3273808
• (3-Amino-5-(trifluoromethyl)phenyl)boronic acid
• B-[3-Amino-5-(trifluoromethyl)phenyl]boronic acid
• SUGWONCXKGBIHA-UHFFFAOYSA-N
• DB-400499
• 796857-60-8
• SCHEMBL3786863

• MDL： MFCD10697428
• Inchi： 1S/C7H7BF3NO2/c9-7(10,11)4-1-5(8(13)14)3-6(12)2-4/h1-3,13-14H,12H2
• InChI Key： SUGWONCXKGBIHA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(B(O)O)C=1)N)(F)F

Computed Properties

• Exact Mass: 205.0521931g/mol
• Monoisotopic Mass: 205.0521931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-amino-5-(trifluoromethyl)phenylboronic acid

Introduction to 3-amino-5-(trifluoromethyl)phenylboronic acid (CAS No. 796857-60-8)

3-amino-5-(trifluoromethyl)phenylboronic acid is a specialized organic compound characterized by its boronic acid functional group and a unique aromatic structure. This compound, identified by the CAS number 796857-60-8, has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications. The presence of both an amino group and a trifluoromethyl substituent imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 3-amino-5-(trifluoromethyl)phenylboronic acid consists of a benzene ring substituted with an amino group at the 3-position and a trifluoromethyl group at the 5-position, coupled with a boronic acid moiety at the 4-position. This arrangement contributes to its reactivity and utility in cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are fundamental in constructing complex organic molecules. The trifluoromethyl group enhances electronic effects and steric hindrance, influencing both the reactivity and the physicochemical properties of the compound.

In recent years, 3-amino-5-(trifluoromethyl)phenylboronic acid has been extensively studied for its role in drug discovery and development. Boronic acids are well-known for their ability to form stable complexes with diols, a property exploited in various biochemical assays and diagnostic tools. The amino group further extends its utility by allowing for amide bond formation, which is crucial in peptide synthesis and protein modification. The trifluoromethyl group, on the other hand, is frequently incorporated into pharmaceuticals to improve metabolic stability and binding affinity.

One of the most compelling applications of 3-amino-5-(trifluoromethyl)phenylboronic acid is in the field of medicinal chemistry. Researchers have leveraged its structural features to design novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. For instance, studies have demonstrated its potential as a precursor in developing small-molecule modulators that interact with protein tyrosine kinases, which are aberrantly activated in many malignancies. The boronic acid moiety facilitates covalent interactions with key residues in these enzymes, leading to potent inhibitory effects.

The trifluoromethyl-substituted aromatic ring also plays a critical role in modulating drug-like properties such as lipophilicity and solubility. This feature is particularly important for optimizing oral bioavailability and tissue distribution. Computational modeling studies have highlighted how the electron-withdrawing nature of the trifluoromethyl group can enhance binding interactions within biological targets, thereby improving therapeutic efficacy. Additionally, the amino group provides a handle for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

From a materials science perspective, 3-amino-5-(trifluoromethyl)phenylboronic acid has been explored for its potential in creating advanced polymers and coatings. Boronic acids are known to participate in dynamic covalent chemistry, allowing for reversible bond formation between polymer chains. This property is harnessed in self-healing materials and stimuli-responsive systems, where damage or environmental changes trigger reversible reactions that repair or modify material properties. The incorporation of the trifluoromethyl group can enhance thermal stability and chemical resistance, making such materials suitable for harsh industrial applications.

Recent advancements in green chemistry have also highlighted the significance of 3-amino-5-(trifluoromethyl)phenylboronic acid as an eco-friendly intermediate. Traditional synthetic routes often involve harsh conditions or generate significant waste; however, newer methodologies focus on catalytic processes that minimize environmental impact while maintaining high yields. For example, palladium-catalyzed cross-coupling reactions using this compound have been optimized to operate under mild conditions with water as a solvent, aligning with sustainable chemistry principles.

The diagnostic applications of 3-amino-5-(trifluoromethyl)phenylboronic acid are another area of active research. Boron-containing compounds are integral to positron emission tomography (PET) imaging techniques due to their ability to selectively accumulate in certain tissues or cells. By functionalizing this boronic acid derivative with imaging probes or targeting ligands, researchers aim to develop more accurate diagnostic tools for early disease detection. The trifluoromethyl group can be used to enhance signal intensity or stability during imaging procedures.

In conclusion,3-amino-5-(trifluoromethyl)phenylboronic acid (CAS No. 796857-60-8) represents a multifaceted compound with broad implications across pharmaceuticals, materials science, and diagnostics. Its unique structural features enable diverse applications ranging from drug development to advanced material design. As research continues to uncover new methodologies and applications,3-amino-5-(trifluoromethyl)phenylboronic acid is poised to remain a cornerstone in synthetic chemistry and industrial innovation.